Cas no 66360-61-0 (1,1'-Biphenyl, 4-(1-chloroethyl)-4'-nitro-)

• Product Name: 1,1'-Biphenyl, 4-(1-chloroethyl)-4'-nitro-
• CAS No: 66360-61-0
• MF: C₁₄H₁₂ClNO₂
• MW: 261.703582763672
• CID: 396442
• PubChem ID: 71375090
• Update Time: 2025-04-19

1,1'-Biphenyl, 4-(1-chloroethyl)-4'-nitro- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 4-(1-chloroethyl)-4'-nitro-
• 1-(1-chloroethyl)-4-(4-nitrophenyl)benzene
• 66360-61-0
• DTXSID60797843
• 4-(1-Chloroethyl)-4'-nitro-1,1'-biphenyl

• Inchi： 1S/C14H12ClNO2/c1-10(15)11-2-4-12(5-3-11)13-6-8-14(9-7-13)16(17)18/h2-10H,1H3
• InChI Key： JVZNIVWGEXKUNG-UHFFFAOYSA-N
• SMILES： ClC(C)C1C=CC(=CC=1)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 261.05576
• Monoisotopic Mass: 261.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 43.14